Cas no 2138199-42-3 (1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid)

• Product Name: 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid
• CAS No: 2138199-42-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6333095
• PubChem ID: 165952586
• Update Time: 2025-11-01

1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid
• 2138199-42-3
• EN300-1083792

• Inchi： 1S/C10H16O4/c1-9(2)4-5-10(6-9,7(11)12)8(13)14-3/h4-6H2,1-3H3,(H,11,12)
• InChI Key： ZJUGQUKPYPAMHG-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)O)CCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid

Introduction to 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid (CAS No. 2138199-42-3)

1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2138199-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of cyclopentane derivatives, characterized by a five-membered carbon ring substituted with various functional groups. The presence of a methoxycarbonyl (ester) group at the 1-position and two methyl groups at the 3-position imparts distinct reactivity and biological potential, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid is highly intriguing from a chemical perspective. The cyclopentane ring provides a rigid scaffold that can influence the conformation and reactivity of attached functional groups. The methoxycarbonyl group at the 1-position enhances electrophilicity, facilitating nucleophilic additions and transformations that are pivotal in drug development. Meanwhile, the two methyl groups at the 3-position introduce steric hindrance, which can modulate interactions with biological targets. This combination of structural features makes the compound a versatile building block for medicinal chemists.

In recent years, there has been growing interest in cyclopentane derivatives as pharmacophores due to their ability to mimic natural products and exhibit favorable pharmacokinetic properties. Studies have demonstrated that substituents on the cyclopentane ring can significantly alter binding affinity and metabolic stability, making these compounds attractive for drug design. The specific arrangement of functional groups in 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid positions it as a promising candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of bioactive molecules. The methoxycarbonyl group can be readily converted into other functional moieties, such as carboxylic acids or amides, through hydrolysis or amidation reactions. This flexibility allows chemists to modify the compound's properties to suit specific applications. For instance, researchers have explored its use in generating novel analogs of existing drugs by introducing different substituents while retaining the core cyclopentane scaffold.

Recent advancements in synthetic methodologies have further enhanced the appeal of 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and selective transformations of this compound. These methods have opened up new avenues for constructing complex molecular architectures with precision, which is crucial for developing next-generation therapeutics.

The biological activity of 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid has also been investigated in various contexts. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. While further research is needed to fully elucidate its pharmacological profile, these findings underscore its potential as a lead compound or intermediate in drug discovery programs. The ability to fine-tune its structure could lead to the identification of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid itself presents an interesting challenge due to its stereospecificity and functional complexity. Advanced synthetic strategies must be employed to achieve high yields and purity levels required for pharmaceutical applications. Researchers have reported efficient synthetic routes that leverage catalytic methods and protecting group strategies to overcome these challenges. Such innovations not only streamline production but also contribute to our understanding of organic synthesis principles.

In conclusion, 1-(methoxycarbonyl)-3,3-dimethylcyclopentane-1-carboxylic acid (CAS No. 2138199-42-3) represents a fascinating compound with significant potential in pharmaceutical chemistry and drug development. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable tool for researchers exploring new therapeutic modalities. As synthetic methodologies continue to evolve and our understanding of biological targets deepens, compounds like this are poised to play an increasingly important role in advancing medical science.